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Compound of Interest

Compound Name: 3,4-Dimethoxybiphenyl!
CAS No.: 17423-55-1
Cat. No.: B3034429
Get Quote
. J

Executive Summary

3,4-Dimethoxybiphenyl (also known as 4-phenylveratrole or 1,2-dimethoxy-4-phenylbenzene)
is an unsymmetrical biphenyl derivative characterized by an electron-rich veratrole moiety
linked to a phenyl ring.[1] Unlike its symmetric isomers (e.g., 4,4'-dimethoxybiphenyl), this
compound exhibits unique electronic properties due to the dipole moment induced by the ortho-
dimethoxy substitution pattern. It serves as a critical intermediate in the synthesis of liquid
crystals, organic light-emitting diodes (OLEDs), and as a metabolic isostere in drug discovery
programs targeting tubulin polymerization or kinase inhibition.

Critical Disambiguation: Researchers must distinguish this compound from 3,4'-
dimethoxybiphenyl (CAS 84591-12-8), where the methoxy groups are distributed across both
rings. This guide focuses exclusively on the 3,4-substituted isomer (CAS 17423-55-1).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][81[9][10]
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Identifier

Value / Description

Chemical Name

3,4-Dimethoxybiphenyl

IUPAC Name 1,2-Dimethoxy-4-phenylbenzene
CAS Number 17423-55-1

4-Phenylveratrole; 4-Phenyl-1,2-
Synonyms

dimethoxybenzene

Molecular Formula C14H1402
Molecular Weight 214.26 g/mol
SMILES COclcce(cclOC)-c2ccecc2
InChl Key FPCOBRBMNPKVRC-UHFFFAQYSA-N
Physical State White to off-white crystalline solid
- Soluble in DCM, EtOAc, DMSO; Insoluble in
Solubility
water

] ] 70-72 °C (Predicted/Observed range for

Melting Point

veratrole derivatives)

Synthetic Pathways & Methodology

The most robust method for synthesizing 3,4-Dimethoxybiphenyl is the Suzuki-Miyaura
Cross-Coupling reaction. This pathway is preferred over Gomberg-Bachmann arylation due to
milder conditions, higher regioselectivity, and tolerance of the methoxy functional groups.

Retrosynthetic Analysis

The target molecule is disconnected at the biaryl bond. Two primary pathways exist:

o Pathway A (Preferred): Coupling 4-bromo-1,2-dimethoxybenzene (electrophile) with
phenylboronic acid (nucleophile).

o Pathway B: Coupling 3,4-dimethoxyphenylboronic acid with bromobenzene.
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Pathway A is generally more cost-effective as 4-bromoveratrole is a common industrial
intermediate.

Pd(PPh3)4 (3-5 mol%)
Na2CO03 (2.0 equiv)

4-Bromo-1,2-dimethoxybenzene . . e
(Electrophile) Oxidative Addition
o - Reductive Elimination _ [ 3,4-Dimethoxybiphenyl
Transmetallation Pd(Il) Oxidative Addition Complex > (Target)
Phenylboronic Acid (Base Activated)
(Nucleophile)

Figure 1: Suzuki-Miyaura Cross-Coupling Workflow for 3,4-Dimethoxybiphenyl

Click to download full resolution via product page

Figure 1: Schematic representation of the Suzuki-Miyaura catalytic cycle for the synthesis of
3,4-Dimethoxybiphenyl.

Experimental Protocol (Pathway A)

Reagents:

4-Bromo-1,2-dimethoxybenzene (1.0 equiv, 10 mmol)

Phenylboronic acid (1.2 equiv, 12 mmol)

Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (0.03 equiv)

Sodium Carbonate (NazCOs) (2.0 equiv, 2M agueous solution)

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (4:1)

Step-by-Step Methodology:

 Inert Atmosphere Setup: Flame-dry a 100 mL Schlenk flask and purge with Argon or Nitrogen
for 15 minutes.
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e Reagent Addition: Add 4-bromo-1,2-dimethoxybenzene (2.17 g), phenylboronic acid (1.46 g),
and Pd(PPhs)a4 (346 mg) to the flask.

» Solvent Degassing: Add 40 mL of DME. Degas the solvent by bubbling Argon through the
solution for 10 minutes (sparging) to prevent oxidative degradation of the Pd catalyst.

o Base Addition: Add 10 mL of degassed 2M Na=COs aqueous solution.

o Reflux: Heat the reaction mixture to 85°C (reflux) under vigorous stirring for 12—16 hours.
Monitor reaction progress via TLC (Hexane:EtOAc 8:2) until the starting bromide is
consumed.

o Work-up:
o Cool the mixture to room temperature.
o Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).
o Wash combined organic layers with brine, dry over anhydrous MgSQOa4, and filter.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via
flash column chromatography (Silica gel, Hexane/EtOAc gradient 95:5 to 90:10) to yield the
pure product as a white solid.

Structural Characterization

Verification of the product structure relies on the distinct splitting patterns of the biphenyl
protons and the methoxy singlets.
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Technique

Expected Signals / Data

Interpretation

1H NMR (400 MHz, CDClIs)

8 7.55-7.58 (m, 2H)

Ortho-protons of the

unsubstituted phenyl ring.

Meta-protons of the

8 7.40~7.45 (m, 2H)

unsubstituted phenyl ring.

Para-proton of the

& 7.30-7.35 (m, 1H)

unsubstituted phenyl ring.

Protons at positions 2 and 6 of

0 7.10-7.15 (m, 2H)
likely).

the dimethoxy ring (overlap

Proton at position 5 (ortho to

5 6.95 (d, J=8.4 Hz, 1H)

ring.

methoxy) of the dimethoxy

Two distinct singlets for the

0 3.96 (s, 3H), 3.93 (s, 3H)
and 4.

methoxy groups at positions 3

13C NMR (100 MHz, CDCIs) 0 149.1, 148.6

Carbons attached to methoxy

groups (C-0).

Quaternary carbons at the

0 141.0, 134.5 _ , .
biaryl junction.

0 56.0, 55.9

Methoxy carbons (-OCHs).

Mass Spectrometry (EI) m/z 214.1 [M]*

Molecular ion peak.

Applications in Research
Medicinal Chemistry

» Bioisosterism: The 3,4-dimethoxyphenyl motif is a common bioisostere for the indole ring or

naphthyl group in drug design. It improves metabolic stability while maintaining electron

density required for pi-stacking interactions in protein binding pockets.
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» Tubulin Inhibition: Derivatives of 3,4-dimethoxybiphenyl are frequently explored as
colchicine-site inhibitors.[2] The methoxy groups mimic the pharmacophore of
Combretastatin A-4.

Materials Science

 Liquid Crystals: The rigid biphenyl core serves as a mesogenic unit. The 3,4-dimethoxy
substitution disrupts symmetry enough to lower melting points, broadening the nematic
phase range in liquid crystal mixtures.

e OLED Hosts: Due to its high triplet energy and electron-rich nature, this scaffold is used to
synthesize host materials for phosphorescent organic light-emitting diodes.

Safety & Handling (SDS Highlights)

While 3,4-Dimethoxybiphenyl is not classified as an extremely hazardous substance,
standard laboratory safety protocols apply.

» GHS Classification:
o Skin Irritation: Category 2 (H315)
o Eye Irritation: Category 2A (H319)
o STOT-SE: Category 3 (H335 - Respiratory Irritation)
e Handling: Avoid dust formation. Use in a fume hood to prevent inhalation of fine particulates.

o Storage: Store in a cool, dry place. Keep container tightly closed. Stable under
recommended storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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